Cas no 174320-12-8 (1,5,9,13-Tetraazacycloheptadecan-6-one)

• Product Name: 1,5,9,13-Tetraazacycloheptadecan-6-one
• CAS No: 174320-12-8
• MF: C₁₃H₂₈N₄O
• MW: 256.387622833252
• CID: 1359626
• Update Time: 2024-08-17

1,5,9,13-Tetraazacycloheptadecan-6-one Chemical and Physical Properties

Names and Identifiers

• 1,5,9,13-Tetraazacycloheptadecan-6-one

• Inchi： 1S/C13H28N4O/c18-13-5-12-16-9-3-8-14-6-1-2-7-15-10-4-11-17-13/h14-16H,1-12H2,(H,17,18)
• InChI Key： LISTWUOSKBHQPN-UHFFFAOYSA-N
• SMILES： N1CCCCNCCCNCCC(=O)NCCC1

Computed Properties

• Exact Mass: 256.22654

Experimental Properties

• Density: 0.908±0.06 g/cm3(Predicted)
• Boiling Point: 470.0±45.0 °C(Predicted)
• PSA: 65.19
• pka: 16.01±0.20(Predicted)